Cas no 51938-16-0 (1-Butanol,4-(methylnitrosoamino)-)

1-Butanol,4-(methylnitrosoamino)- structure
51938-16-0 structure
Product Name:1-Butanol,4-(methylnitrosoamino)-
CAS No:51938-16-0
MF:C5H12N2O2
MW:132.160981178284
CID:372093
PubChem ID:40185
Update Time:2025-04-19

1-Butanol,4-(methylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,4-(methylnitrosoamino)-
    • N-(4-hydroxybutyl)-N-methylnitrous amide
    • N-METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE
    • 4-[Methyl(nitroso)amino]butan-1-ol
    • 4-(Methylnitrosoamino)-1-butanol
    • CCRIS 1137
    • 51938-16-0
    • DTXSID20199905
    • AKOS006278425
    • METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE, N-
    • UNII-H3T5WR683M
    • BRN 2238808
    • 1-BUTANOL, 4-(METHYLNITROSAMINO)-
    • H3T5WR683M
    • N-Nitroso-N-methyl-(4-hydroxybutyl)amine
    • Inchi: 1S/C5H12N2O2/c1-7(6-9)4-2-3-5-8/h8H,2-5H2,1H3
    • InChI Key: QYWUTOQYPOONLE-UHFFFAOYSA-N
    • SMILES: OCCCCN(C)N=O

Computed Properties

  • Exact Mass: 132.08996
  • Monoisotopic Mass: 132.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 77.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.1740 (rough estimate)
  • Boiling Point: 244.08°C (rough estimate)
  • Refractive Index: 1.4496 (estimate)
  • PSA: 52.9
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